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Compound of Interest

Compound Name: Casuarictin

Cat. No.: B1606770

For Researchers, Scientists, and Drug Development Professionals

Introduction to Casuarictin

Casuarictin is a hydrolyzable ellagitannin, a type of natural polyphenol found in various plant
species, including Casuarina and Stachyurus species, as well as in white mangrove
(Laguncularia racemosa) and some edible plants.[1][2] Its chemical structure is characterized
by a glucose core esterified with two hexahydroxydiphenoyl (HHDP) groups and one galloyl
group.[1][2] Casuarictin has garnered significant interest in the scientific community due to its
diverse and potent biological activities, including antioxidant, anti-inflammatory, antimicrobial,
and anti-melanogenic properties.[3][4] These characteristics make it a promising candidate for
further investigation in drug discovery and development, as well as a valuable tool for a wide
range of research applications.

Chemical Properties of Casuarictin:
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Property Value Reference
CAS Number 79786-00-8 [5][6]
Molecular Formula C41H28026 [5]1[6]
Molecular Weight 936.65 g/mol [5][6]
Grayish White or Yellow
Appearance [7]
Powder

[(1R,2S,19R,20S,22R)-7,8,9,1
2,13,14,28,29,30,33,34,35-
dodecahydroxy-4,17,25,38-
tetraoxo-3,18,21,24,39-
pentaoxaheptacyclo[20.17.0.02
UPAC Name ,19.05,10 011,16 (26 31 (32 37|nonat 7l
riaconta-
5,7,9,11,13,15,26,28,30,32,34,
36-dodecaen-20-yl] 3,4,5-

trihydroxybenzoate

Application Notes
Anti-inflammatory Research

Casuarictin has demonstrated significant anti-inflammatory properties, primarily through the
inhibition of secretory phospholipase A2 (sPLA2), a key enzyme in the inflammatory cascade.
[4] By inhibiting sSPLA2, Casuarictin can reduce the production of pro-inflammatory mediators
like arachidonic acid.[8] This makes it a valuable compound for studying inflammatory
pathways and for the development of novel anti-inflammatory agents. Further research has
indicated its potential to reduce edema and myonecrosis induced by sPLA2.[4] The underlying
mechanism is thought to involve the inhibition of the NF-kB signaling pathway.[9]

Dermatological and Cosmetic Science

In the field of dermatology and cosmetics, Casuarictin shows promise as a skin-lightening and
anti-aging agent.[3] Studies have shown that it can inhibit melanogenesis in B16F10 mouse
melanoma cells by downregulating the expression of Microphthalmia-associated transcription
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factor (MITF), a key regulator of melanin production.[3][10][11] Additionally, Casuarictin has
been found to protect against UVB-induced skin damage by reducing the degradation of pro-
collagen and inhibiting the expression of matrix metalloproteinase-1 (MMP-1), an enzyme
responsible for collagen breakdown.[7][12]

Antioxidant and Cellular Protection Studies

As a polyphenol, Casuarictin is a potent antioxidant. It can effectively scavenge free radicals,
thereby protecting cells from oxidative stress and damage. This antioxidant activity is
fundamental to many of its other biological effects and makes it a useful tool for research into
oxidative stress-related diseases.

Antimicrobial Research

Casuarictin has also been reported to possess antimicrobial properties, making it a candidate
for research into new antimicrobial agents. Its ability to inhibit the growth of various
microorganisms warrants further investigation into its spectrum of activity and mechanism of
action.

Custom Synthesis of Casuarictin

While Casuarictin can be isolated from natural sources, total chemical synthesis offers the
advantage of producing a pure, well-characterized compound, free from natural contaminants.
A generalized workflow for the total synthesis of Casuarictin, based on published
methodologies, is outlined below.[1][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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